Cas no 103654-50-8 (Puerarin Apioside)

Puerarin Apioside is a flavonoid glycoside derived from Pueraria species, known for its potential bioactive properties. It exhibits notable stability and solubility, making it suitable for research in pharmacokinetics and metabolic studies. Its structural features may contribute to antioxidant and anti-inflammatory effects, offering utility in pharmaceutical and nutraceutical applications.

Puerarin Apioside structure

Product name:Puerarin Apioside

CAS No:103654-50-8

MF:C₂₆H₂₈O₁₃

MW:548.492729187012

MDL:MFCD29048571

CID:175438

PubChem ID:21676217

Puerarin Apioside Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,8-(6-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)-7-hydroxy-3-(4-hydroxyphenyl)-
- Mirificin
- Puerarin Apioside
- (1S)-1,5-Anhydro-6-O-[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)t etrahydro-2-furanyl]-1-[7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-ch romen-8-yl]-D-glucitol
- D-glucitol, 1,5-anhydro-1-C-[7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]-6-O-[(2R,3R,4R)-tetrahydro-3,4-dihydroxy-4-(hydroxymethyl)-2-furanyl]-, (1S)-
- 8-(6-O-D-Apio-beta-D-furanosyl-beta-D-glucopyranosyl)-7-hydroxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- 8-[6-[[(4R)-3,4-Dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydro
- 8-[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one
- BCP10902
- LMPK12050008
- Q27158378
- (1S)-1,5-anhydro-6-O-[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]-1-[7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]-D-glucitol
- 9FQ75MJ4HG
- Puerarinapioside
- SCHEMBL4450630
- 8-((2S,3R,4R,5S,6R)-6-((((2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)tetrahydrofuran-2-yl)oxy)methyl)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)-7-hydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one
- CHEBI:85168
- 103654-50-8
- 8-(6-O-D-APIO-.BETA.-D-FURANOSYL-.BETA.-D-GLUCOPYRANOSYL)-7-HYDROXY-3-(4-HYDROXYPHENYL)-4H-1-BENZOPYRAN-4-ONE
- FS-7077
- AKOS032946003
- UNII-9FQ75MJ4HG
- DTXSID301337021
- MFCD29048571
- 8-[(2S,3R,4R,5S,6R)-6-({[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy}methyl)-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one
- HY-N2134
- 4H-1-Benzopyran-4-one, 8-(6-o-D-apio-beta-D-furanosyl-beta-D-glucopyranosyl)-7-hydroxy-3-(4-hydroxyphenyl)-
- CS-0018685
- 4',7-Dihydroxyisoflavone 8-C-(6''-apiosylglucoside)
- 1ST169980
- Mirificin8-[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one
- 8-((2S,3R,4R,5S,6R)-6-(((2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl)oxymethyl)-3,4,5-trihydroxyoxan-2-yl)-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one
- 8-[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one; SMCC-DM1
- DA-57228
- (1S)-1,5-anhydro-6-O-((2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl)-1-(7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-8-yl)-D-glucitol
- MDL： MFCD29048571
- Inchi： 1S/C26H28O13/c27-9-26(35)10-38-25(24(26)34)37-8-16-19(31)20(32)21(33)23(39-16)17-15(29)6-5-13-18(30)14(7-36-22(13)17)11-1-3-12(28)4-2-11/h1-7,16,19-21,23-25,27-29,31-35H,8-10H2/t16-,19-,20+,21-,23+,24+,25-,26-/m1/s1
- InChI Key： ZBXWGKPUSLRPHX-QOIVFALESA-N
- SMILES： O1[C@@]([H])(C2=C(C([H])=C([H])C3C(C(C4C([H])=C([H])C(=C([H])C=4[H])O[H])=C([H])OC2=3)=O)O[H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[C@@]1([H])[C@@]([H])([C@@](C([H])([H])O[H])(C([H])([H])O1)O[H])O[H])O[H])O[H])O[H]

Computed Properties

Exact Mass: 548.152991g/mol
Surface Charge: 0
XLogP3: -1.8
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 13
Rotatable Bond Count: 6
Monoisotopic Mass: 548.152991g/mol
Monoisotopic Mass: 548.152991g/mol
Topological Polar Surface Area: 216Å²
Heavy Atom Count: 39
Complexity: 906
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 548.5

Experimental Properties

Color/Form: Powder
Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 151-152 ºC
Boiling Point: 848.027°C at 760 mmHg
Flash Point: 285.82°C
Refractive Index: 1.749
Solubility: Very slightly soluble (0.21 g/l) (25 º C),
PSA: 219.74000
LogP: -1.14900
Vapor Pressure: 0.0±3.3 mmHg at 25°C

Puerarin Apioside Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Puerarin Apioside Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP2817-20mg	Puerarin Apioside	103654-50-8	≥98%	20mg	￥2000元	2023-09-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL84240-10MG	Mirificin	103654-50-8		10mg	¥6947.41	2023-09-09
Chengdu Biopurify Phytochemicals Ltd	BP1633-20mg	Mirificin	103654-50-8	98%	20mg	$196	2023-09-20
ChemScence	CS-0018685-10mg	Mirificin	103654-50-8		10mg	$400.0	2022-04-28
TRC	P840138-5mg	Puerarin Apioside	103654-50-8		5mg	$414.00	2023-05-17
Chengdu Biopurify Phytochemicals Ltd	BP1633-100mg	Mirificin	103654-50-8	98%	100mg	$550	2023-09-19
PhytoLab	84240-1000mg	Mirificin	103654-50-8	≥ 95.0 %	1000mg	€19500	2023-10-25
TargetMol Chemicals	T4587-100mg	Mirificin	103654-50-8	99.8%	100mg	￥ 4480	2024-07-19
A2B Chem LLC	AE18202-25mg	Mirificin	103654-50-8	99.8%	25mg	$189.00	2024-01-05
TargetMol Chemicals	T4587-1mg	Mirificin	103654-50-8	99.8%	1mg	￥ 311	2024-07-19